Cas no 926031-83-6 (4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 926031-83-6
• MF: C₁₈H₂₀N₂O₅S
• MW: 376.426803588867
• CID: 6302995
• PubChem ID: 16826935
• Update Time: 2025-07-02

4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 926031-83-6
• F2277-0030
• AKOS024635568
• 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• Inchi： 1S/C18H20N2O5S/c1-12-10-14(5-7-16(12)24-3)26(22,23)19-13-4-6-17-15(11-13)18(21)20(2)8-9-25-17/h4-7,10-11,19H,8-9H2,1-3H3
• InChI Key： XBWNQXQPXUUCLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(NC1C=CC2=C(C=1)C(N(C)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 376.10929292g/mol
• Monoisotopic Mass: 376.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.3Ų

Additional information on 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Comprehensive Analysis of 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 926031-83-6)

The compound 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 926031-83-6) is a sulfonamide derivative with a complex molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development. The presence of both methoxy and methyl groups, along with the benzoxazepin moiety, suggests its relevance in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

Recent trends in scientific literature highlight the growing interest in sulfonamide-based compounds for their versatility in medicinal chemistry. Researchers are increasingly exploring their role in targeting specific proteins or enzymes, which aligns with the current focus on precision medicine. The benzoxazepin core in this compound is particularly noteworthy, as similar structures have been investigated for their potential in treating neurological and inflammatory conditions. This makes CAS No. 926031-83-6 a subject of interest for those studying small molecule therapeutics.

From a synthetic chemistry perspective, the preparation of 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization. The compound's stability and solubility properties are critical for its potential use in formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structure, which are common queries among researchers in the field.

In the context of drug discovery, this compound's unique structure offers opportunities for structure-activity relationship (SAR) studies. The methoxy and methyl substituents may influence its pharmacokinetic profile, including absorption and metabolism. Such insights are valuable for optimizing lead compounds, a topic frequently searched by professionals in pharmacology and medicinal chemistry.

Environmental and safety considerations are also paramount when working with sulfonamide derivatives. While this compound is not classified as hazardous, proper handling and disposal protocols should be followed to ensure laboratory safety. This aligns with the broader industry emphasis on green chemistry and sustainable practices, which are increasingly popular search topics among scientists.

In summary, 4-methoxy-3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 926031-83-6) represents a promising candidate for further research in drug development. Its structural features and potential biological activities make it a compelling subject for studies in medicinal chemistry, enzyme inhibition, and therapeutic targeting. As the scientific community continues to explore novel compounds, this sulfonamide derivative stands out for its unique properties and applications.